Cas no 1897140-95-2 (2-(5-bromo-3-fluoro-2-methoxyphenyl)-2-hydroxyacetic acid)

• Product Name: 2-(5-bromo-3-fluoro-2-methoxyphenyl)-2-hydroxyacetic acid
• CAS No: 1897140-95-2
• MF: C₉H₈BrFO₄
• MW: 279.059825897217
• CID: 6388568
• PubChem ID: 117447209
• Update Time: 2025-05-20

2-(5-bromo-3-fluoro-2-methoxyphenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-fluoro-2-methoxyphenyl)-2-hydroxyacetic acid
• 1897140-95-2
• EN300-1906204

• Inchi： 1S/C9H8BrFO4/c1-15-8-5(7(12)9(13)14)2-4(10)3-6(8)11/h2-3,7,12H,1H3,(H,13,14)
• InChI Key： SJIJWGUDOAWUFU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(C(=O)O)O)OC)F

Computed Properties

• Exact Mass: 277.95900g/mol
• Monoisotopic Mass: 277.95900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(5-bromo-3-fluoro-2-methoxyphenyl)-2-hydroxyacetic acid

Introduction to 2-(5-Bromo-3-Fluoro-2-Methoxyphenyl)-2-Hydroxyacetic Acid (CAS No. 1897140-95-2)

2-(5-Bromo-3-Fluoro-2-Methoxyphenyl)-2-Hydroxyacetic Acid, also known by its CAS number 1897140-95-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenyl ring substituted with bromine, fluorine, and methoxy groups, as well as a hydroxyacetic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and material science.

The synthesis of 2-(5-Bromo-3-Fluoro-2-Methoxyphenyl)-2-Hydroxyacetic Acid involves a series of carefully designed organic reactions, including nucleophilic aromatic substitution and oxidation processes. Recent advancements in catalytic methods have enabled the efficient synthesis of this compound, making it more accessible for research purposes. The molecule's stability and reactivity have been extensively studied, providing valuable insights into its potential uses.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The presence of multiple electron-withdrawing groups on the phenyl ring enhances the molecule's ability to interact with biological targets, such as enzymes and receptors. Recent studies have explored its role in inhibiting certain kinases, which are critical in various disease pathways, including cancer and inflammatory disorders.

In addition to its pharmacological applications, 2-(5-Bromo-3-Fluoro-2-Methoxyphenyl)-2-Hydroxyacetic Acid has shown potential in material science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use in catalysis and sensor technology. Researchers have reported that this compound can act as a ligand in metalloenzymes, facilitating catalytic reactions under mild conditions.

The physical and chemical properties of this compound have been thoroughly characterized using advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have revealed that the molecule exhibits good solubility in polar solvents and demonstrates moderate thermal stability, making it suitable for various chemical transformations.

Recent research has also focused on the environmental impact of CAS No. 1897140-95-2 and its degradation pathways under different conditions. Understanding its biodegradability is crucial for assessing its safety and sustainability in industrial applications.

In conclusion, 2-(5-Bromo-3-Fluoro-2-Methoxyphenyl)-2-Hydroxyacetic Acid (CAS No. 1897140-95-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial development.